![molecular formula C17H16N2O5S2 B257424 N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide](/img/structure/B257424.png)
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
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Overview
Description
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, also known as EBS, is a sulfonamide derivative that has gained significant attention in recent years due to its potential applications in scientific research. EBS has been found to possess various biological activities, making it a promising candidate for use in laboratory experiments.
Mechanism of Action
The mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is not fully understood. However, it has been suggested that this compound may exert its biological effects by inhibiting the activity of carbonic anhydrase. This enzyme plays a role in the regulation of pH in various tissues and organs, and inhibition of its activity can lead to various physiological effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of carbonic anhydrase. This compound has also been found to exhibit antibacterial activity against various strains of bacteria.
Advantages and Limitations for Lab Experiments
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has been found to possess various biological activities. However, there are also some limitations to its use. For example, the mechanism of action of this compound is not fully understood, and its effects on different cell types and tissues may vary.
Future Directions
There are several future directions for research on N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Another area of interest is the study of the mechanism of action of this compound and its effects on different cell types and tissues. Additionally, further research is needed to determine the optimal dosage and administration of this compound for use in laboratory experiments.
Synthesis Methods
The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been described in several research articles. In one study, this compound was synthesized by the reaction of 2-aminothiophenol with 2-chloroethanol to yield 2-(2-hydroxyethoxy)benzenethiol. This compound was then reacted with 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride in the presence of triethylamine to yield this compound.
Scientific Research Applications
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been found to possess various biological activities, making it a promising candidate for use in scientific research. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-bacterial properties. This compound has also been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in various physiological processes.
properties
Molecular Formula |
C17H16N2O5S2 |
---|---|
Molecular Weight |
392.5 g/mol |
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
InChI |
InChI=1S/C17H16N2O5S2/c1-2-22-11-3-5-13-16(9-11)25-17(18-13)19-26(20,21)12-4-6-14-15(10-12)24-8-7-23-14/h3-6,9-10H,2,7-8H2,1H3,(H,18,19) |
InChI Key |
UQNBQCOCSDLZEN-UHFFFAOYSA-N |
SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NS(=O)(=O)C3=CC4=C(C=C3)OCCO4 |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NS(=O)(=O)C3=CC4=C(C=C3)OCCO4 |
Origin of Product |
United States |
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